Cas no 921075-93-6 (N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-(trifluoromethyl)benzamide)

• Product Name: N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-(trifluoromethyl)benzamide
• CAS No: 921075-93-6
• MF: C₁₆H₁₁F₄N₅O
• MW: 365.285056352615
• CID: 6211302
• PubChem ID: 41567836
• Update Time: 2025-07-21

N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-(trifluoromethyl)benzamide
• AKOS024625548
• N-((1-(3-fluorophenyl)-1H-tetrazol-5-yl)methyl)-3-(trifluoromethyl)benzamide
• 921075-93-6
• F2070-0878
• N-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-3-(trifluoromethyl)benzamide
• N-[[1-(3-fluorophenyl)tetrazol-5-yl]methyl]-3-(trifluoromethyl)benzamide

• Inchi： 1S/C16H11F4N5O/c17-12-5-2-6-13(8-12)25-14(22-23-24-25)9-21-15(26)10-3-1-4-11(7-10)16(18,19)20/h1-8H,9H2,(H,21,26)
• InChI Key： FLIKDHJBOLHLLE-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)C(NCC1=NN=NN1C1C=CC=C(C=1)F)=O)(F)F

Computed Properties

• Exact Mass: 365.08997264g/mol
• Monoisotopic Mass: 365.08997264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 72.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-(trifluoromethyl)benzamide

Research Brief on N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-(trifluoromethyl)benzamide (CAS: 921075-93-6)

Recent studies on the compound N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-(trifluoromethyl)benzamide (CAS: 921075-93-6) have highlighted its potential as a promising candidate in the field of medicinal chemistry. This molecule, characterized by its unique tetrazole and trifluoromethyl functional groups, has demonstrated significant biological activity, particularly in targeting specific enzyme pathways relevant to inflammatory and oncological diseases. The following sections provide a comprehensive overview of the latest research findings, methodologies, and implications for future applications.

The compound's synthesis and structural optimization have been a focal point in recent publications. Researchers have employed advanced techniques such as X-ray crystallography and NMR spectroscopy to elucidate its three-dimensional conformation and interaction with biological targets. Notably, the presence of the fluorophenyl and trifluoromethyl groups enhances its binding affinity and metabolic stability, making it a viable lead compound for drug development. Computational modeling studies further support these findings, predicting favorable pharmacokinetic properties.

In vitro and in vivo studies have revealed that N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-(trifluoromethyl)benzamide exhibits potent inhibitory effects on key enzymes involved in inflammatory cascades, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These findings suggest its potential as a dual-action anti-inflammatory agent, with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, preliminary data indicate promising antitumor activity, particularly in models of colorectal and breast cancer, where the compound has shown to induce apoptosis and inhibit angiogenesis.

Despite these advancements, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Recent pharmacokinetic studies have identified areas for improvement, such as enhancing solubility and reducing hepatic clearance. Collaborative efforts between academic and industrial researchers are underway to address these issues through structural derivatization and formulation strategies.

In conclusion, N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-(trifluoromethyl)benzamide represents a compelling case study in the intersection of chemical innovation and therapeutic potential. Ongoing research aims to translate these findings into clinical applications, with several preclinical trials currently in progress. The compound's multifaceted biological activity and structural versatility position it as a significant contributor to the next generation of targeted therapies.